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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 2-Hexanol butanoate, a chemical requiring careful management. The following
procedural guidance is based on the safety protocols for the closely related compound, 2-
Hexanol, due to the current unavailability of a specific Safety Data Sheet (SDS) for 2-Hexanol
butanoate. It is crucial to consult the official SDS for 2-Hexanol butanoate upon availability for
definitive safety procedures.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is the first line of defense against chemical exposure. The following table
summarizes the recommended personal protective equipment and engineering controls for
handling 2-Hexanol butanoate, based on the safety data for 2-Hexanol.
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Category

Requirement

Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][2]

Hand Protection

Chemical-resistant gloves.

Nitrile rubber gloves are
recommended. Inspect gloves

for integrity before each use.[3]

Skin and Body Protection

Lab coat or other protective

clothing.

Flame retardant antistatic
protective clothing may be
necessary depending on the

scale of work.[4]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

If ventilation is inadequate or if
irritation is experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[2]

Engineering Controls

Work in a well-ventilated area.

Use a chemical fume hood.
Ensure that eyewash stations
and safety showers are readily

accessible.[1]

Operational Plan for Handling 2-Hexanol Butanoate

A systematic approach to handling chemicals minimizes risks. This section outlines a step-by-

step operational plan.

Pre-Handling Preparations

o Consult Safety Data Sheet: Although a specific SDS for 2-Hexanol butanoate is not readily
available, review the SDS for 2-Hexanol to understand its hazards.[1][2][3][4][5]

o Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

o Gather all necessary PPE: Inspect all PPE for damage before donning.
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e Prepare a Spill Kit: Have a spill kit readily available that is appropriate for flammable liquids.
This should include absorbent materials like sand, diatomaceous earth, or universal binders.

[5]

Handling Procedures

o Transporting: When moving the chemical, keep it in a sealed, properly labeled container.

o Dispensing: Ground and bond containers when transferring the liquid to prevent static
discharge.[4][5] Use only non-sparking tools.[1][4]

e Working with the Chemical:
o Always work within a chemical fume hood.
o Avoid inhalation of vapors.[3]
o Prevent contact with skin and eyes.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Post-Handling Procedures

e Decontamination: Wipe down the work area with an appropriate solvent.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[1][4]

Disposal Plan

Proper disposal of chemical waste is critical to environmental and personal safety.
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Waste Type

Disposal Procedure

Unused 2-Hexanol Butanoate

Dispose of as hazardous waste through a
licensed disposal company. Do not mix with
other waste.[3][4]

Contaminated Materials (e.g., paper towels,

gloves)

Place in a sealed, labeled container and dispose

of as hazardous waste.[3]

Empty Containers

Handle as if they still contain the product. Do not
reuse. Dispose of through an approved waste

disposal plant.[4]

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Procedure

Immediately remove all contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact . . C
minutes.[1][4] Seek medical attention if irritation

persists.

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1] Seek

medical attention.

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3]

Evacuate the area. Remove all sources of
Spil ignition. Ventilate the area. Contain the spill with
pi ) . .
inert absorbent material.[3] Collect the material

in a suitable container for disposal.

Use dry chemical, carbon dioxide, or alcohol-
Fire resistant foam to extinguish.[4] Water spray may

be used to cool containers.[3]

Physical and Chemical Properties of 2-Hexanol

Understanding the properties of a chemical is essential for its safe handling. The following data
is for 2-Hexanol, the parent alcohol of 2-Hexanol butanoate.
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Property

Value

Molecular Formula

C6H140

Molecular Weight 102.17 g/mol [4]
Appearance Colorless liquid

Flash Point 41 °C (105.8 °F)[2]
Boiling Point 136 - 140 °C

Density 0.81 g/cm?3 at 20 °C[5]

Solubility in Water

15 g/L at 20 °C[5]

Experimental Protocol: Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Hexanol

butanoate in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Hexanol Butanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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